Cas no 338750-38-2 (N-[3-(hydrazinecarbonyl)thiophen-2-yl]acetamide)
N-[3-(hydrazinecarbonyl)thiophen-2-yl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-[3-(hydrazinecarbonyl)thiophen-2-yl]acetamide
- 4N-808
- MFCD01316145
- N-[3-(hydrazinocarbonyl)-2-thienyl]acetamide
- AKOS006276169
- 338750-38-2
- N-(3-(Hydrazinecarbonyl)thiophen-2-yl)acetamide
-
- Inchi: 1S/C7H9N3O2S/c1-4(11)9-7-5(2-3-13-7)6(12)10-8/h2-3H,8H2,1H3,(H,9,11)(H,10,12)
- InChI Key: BXJPRJIDQJHGEN-UHFFFAOYSA-N
- SMILES: S1C=CC(C(NN)=O)=C1NC(C)=O
Computed Properties
- Exact Mass: 199.04154771g/mol
- Monoisotopic Mass: 199.04154771g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 113Ų
N-[3-(hydrazinecarbonyl)thiophen-2-yl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1675796-1mg |
N-(3-(hydrazinecarbonyl)thiophen-2-yl)acetamide |
338750-38-2 | 98% | 1mg |
¥556.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1675796-2mg |
N-(3-(hydrazinecarbonyl)thiophen-2-yl)acetamide |
338750-38-2 | 98% | 2mg |
¥640.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1675796-5mg |
N-(3-(hydrazinecarbonyl)thiophen-2-yl)acetamide |
338750-38-2 | 98% | 5mg |
¥554.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1675796-10mg |
N-(3-(hydrazinecarbonyl)thiophen-2-yl)acetamide |
338750-38-2 | 98% | 10mg |
¥955.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1675796-20mg |
N-(3-(hydrazinecarbonyl)thiophen-2-yl)acetamide |
338750-38-2 | 98% | 20mg |
¥1219.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1675796-25mg |
N-(3-(hydrazinecarbonyl)thiophen-2-yl)acetamide |
338750-38-2 | 98% | 25mg |
¥1332.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1675796-50mg |
N-(3-(hydrazinecarbonyl)thiophen-2-yl)acetamide |
338750-38-2 | 98% | 50mg |
¥1543.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1675796-100mg |
N-(3-(hydrazinecarbonyl)thiophen-2-yl)acetamide |
338750-38-2 | 98% | 100mg |
¥2058.00 | 2024-05-18 |
N-[3-(hydrazinecarbonyl)thiophen-2-yl]acetamide Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on N-[3-(hydrazinecarbonyl)thiophen-2-yl]acetamide
Comprehensive Overview of N-[3-(hydrazinecarbonyl)thiophen-2-yl]acetamide (CAS No. 338750-38-2)
N-[3-(hydrazinecarbonyl)thiophen-2-yl]acetamide, identified by its CAS number 338750-38-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a thiophene ring with hydrazine and acetamide functional groups, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to act as a building block for more complex molecules.
The compound's thiophene-based scaffold is a critical feature, as thiophene derivatives are widely explored for their biological activities, including antimicrobial and anti-inflammatory properties. The presence of the hydrazinecarbonyl group further enhances its reactivity, enabling it to participate in condensation and cyclization reactions. These characteristics make N-[3-(hydrazinecarbonyl)thiophen-2-yl]acetamide a valuable tool for medicinal chemists aiming to develop novel therapeutics.
In recent years, the demand for heterocyclic compounds like this one has surged, driven by advancements in targeted drug delivery and personalized medicine. A common query among researchers is how such compounds can be optimized for bioavailability and metabolic stability. Studies suggest that modifying the acetamide moiety or the thiophene ring could improve these properties, opening doors to innovative drug formulations.
Another hot topic in the scientific community is the role of small-molecule intermediates in green chemistry. N-[3-(hydrazinecarbonyl)thiophen-2-yl]acetamide aligns with this trend, as researchers explore eco-friendly synthesis routes to reduce waste and energy consumption. For instance, catalytic methods or solvent-free reactions could enhance the sustainability of producing this compound, addressing the growing emphasis on environmentally friendly practices in chemical manufacturing.
From an analytical perspective, the compound's purity and stability are paramount. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize CAS 338750-38-2. These methods ensure compliance with stringent quality standards, particularly when the compound is used in preclinical studies. Frequently asked questions include how to store this compound to prevent degradation—recommendations typically highlight airtight containers and controlled temperatures.
In summary, N-[3-(hydrazinecarbonyl)thiophen-2-yl]acetamide (338750-38-2) represents a promising candidate for advancing pharmaceutical research and synthetic chemistry. Its structural versatility and relevance to contemporary scientific challenges, such as drug design and sustainable synthesis, underscore its importance. As investigations continue, this compound is poised to play a pivotal role in developing next-generation therapeutics and environmentally conscious chemical processes.
338750-38-2 (N-[3-(hydrazinecarbonyl)thiophen-2-yl]acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)